Cas no 779990-99-7 (Benzenamine,3-[(3-methylphenoxy)methyl]-)
779990-99-7 structure
Product Name:Benzenamine,3-[(3-methylphenoxy)methyl]-
CAS No:779990-99-7
MF:C14H15NO
MW:213.275003671646
CID:553547
PubChem ID:20113825
Update Time:2025-04-19
Benzenamine,3-[(3-methylphenoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,3-[(3-methylphenoxy)methyl]-
- Benzenamine, 3-[(3-methylphenoxy)methyl]- (9CI)
- 3-[(3-methylphenoxy)methyl]aniline
- 779990-99-7
- SCHEMBL7923400
- AKOS000153752
- DTXSID40602628
-
- Inchi: 1S/C14H15NO/c1-11-4-2-7-14(8-11)16-10-12-5-3-6-13(15)9-12/h2-9H,10,15H2,1H3
- InChI Key: ZNIFYCQHZGXUTR-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC(C)=C1)CC1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 213.11545
- Monoisotopic Mass: 213.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
Benzenamine,3-[(3-methylphenoxy)methyl]- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
779990-99-7 (Benzenamine,3-[(3-methylphenoxy)methyl]-) Related Products
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